Cas no 1361693-95-9 (Methyl 3-chloro-5-(2,6-dichlorophenyl)picolinate)

• Product Name: Methyl 3-chloro-5-(2,6-dichlorophenyl)picolinate
• CAS No: 1361693-95-9
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4927116
• Update Time: 2025-10-23

Methyl 3-chloro-5-(2,6-dichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-5-(2,6-dichlorophenyl)picolinate

• Inchi： 1S/C13H8Cl3NO2/c1-19-13(18)12-10(16)5-7(6-17-12)11-8(14)3-2-4-9(11)15/h2-6H,1H3
• InChI Key： RQZQUFWBBKHHCV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=NC(C(=O)OC)=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 4.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-chloro-5-(2,6-dichlorophenyl)picolinate

Comprehensive Overview of Methyl 3-chloro-5-(2,6-dichlorophenyl)picolinate (CAS No. 1361693-95-9)

Methyl 3-chloro-5-(2,6-dichlorophenyl)picolinate (CAS No. 1361693-95-9) is a specialized chemical compound widely recognized for its unique structural properties and applications in agrochemical and pharmaceutical research. This compound, featuring a picolinate backbone with strategically placed chloro and dichlorophenyl groups, has garnered significant attention due to its potential as a key intermediate in the synthesis of advanced crop protection agents and bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of Methyl 3-chloro-5-(2,6-dichlorophenyl)picolinate" or "applications of CAS 1361693-95-9," reflecting its relevance in modern chemical innovation.

The molecular structure of Methyl 3-chloro-5-(2,6-dichlorophenyl)picolinate incorporates a methyl ester functional group, which enhances its reactivity and solubility in organic solvents. This characteristic makes it particularly valuable in cross-coupling reactions, a topic highly searched in AI-driven chemistry platforms. Recent trends highlight growing interest in "green synthesis methods for halogenated picolinates" and "sustainable agrochemical intermediates," aligning with global demands for environmentally friendly chemical processes. The compound’s 2,6-dichlorophenyl moiety further contributes to its stability and selectivity in target applications.

In agrochemical research, Methyl 3-chloro-5-(2,6-dichlorophenyl)picolinate serves as a precursor for developing novel herbicides and plant growth regulators. Searches for "picolinate-based herbicides" and "CAS 1361693-95-9 in crop science" have surged, driven by the need for higher-efficacy solutions in precision agriculture. Its mechanism of action often involves disrupting enzymatic pathways in weeds, a subject frequently explored in academic papers and patent filings. The compound’s compatibility with modern formulation technologies, such as nanoencapsulation, further expands its industrial appeal.

From a pharmaceutical perspective, this compound’s chlorinated aromatic system offers potential in designing protease inhibitors or antimicrobial agents. Queries like "halogenated picolinates in drug discovery" and "1361693-95-9 biological activity" underscore its interdisciplinary importance. Recent studies investigate its derivatization for enhanced bioavailability, a hotspot in medicinal chemistry forums. The methyl ester group also allows straightforward modifications, enabling rapid prototyping of drug candidates.

Analytical characterization of Methyl 3-chloro-5-(2,6-dichlorophenyl)picolinate typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. Laboratories often search for "analytical methods for CAS 1361693-95-9" to ensure purity and compliance with regulatory standards. The compound’s spectral data (e.g., 1H-NMR peaks and mass fragmentation patterns) are well-documented, facilitating its identification in complex matrices. This transparency supports its adoption in quality-controlled environments.

Market dynamics for Methyl 3-chloro-5-(2,6-dichlorophenyl)picolinate reflect its niche yet expanding role. Industry reports correlate its demand with innovations in sustainable pest control and high-value chemical intermediates. SEO-optimized terms like "suppliers of 1361693-95-9" and "price trends for halogenated picolinates" indicate commercial interest. Regulatory approvals for derivatives in key regions further drive its market penetration, with emphasis on eco-toxicity profiles.

Future research directions may explore the compound’s utility in catalysis or material science, areas gaining traction in scientific communities. Collaborative studies between academia and industry could unlock novel applications, addressing queries such as "emerging uses of Methyl 3-chloro-5-(2,6-dichlorophenyl)picolinate." Its adaptability to continuous-flow synthesis—a trending topic in process chemistry—positions it as a candidate for scalable, cost-effective production.